Cas no 878466-49-0 (N-(2-chloroacetyl)furan-2-carboxamide)

• Product Name: N-(2-chloroacetyl)furan-2-carboxamide
• CAS No: 878466-49-0
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD08245286
• CID: 3109159
• PubChem ID: 9361778
• Update Time: 2025-10-08

N-(2-chloroacetyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloroacetyl)-2-furamide
• 878466-49-0
• DKB46649
• UPCMLD0ENAT5544172:001
• CS-0242000
• AKOS030730849
• N-(2-chloroacetyl)furan-2-carboxamide
• Z182921952
• EN300-24312

• MDL： MFCD08245286
• Inchi： 1S/C7H6ClNO3/c8-4-6(10)9-7(11)5-2-1-3-12-5/h1-3H,4H2,(H,9,10,11)
• InChI Key： JUSPVQPVXDMHPB-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 187.0036207Da
• Monoisotopic Mass: 187.0036207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on N-(2-chloroacetyl)furan-2-carboxamide

N-(2-chloroacetyl)furan-2-carboxamide: A Comprehensive Overview

N-(2-chloroacetyl)furan-2-carboxamide, identified by the CAS number 878466-49-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a carboxamide group and a chloroacetyl substituent. The molecule's structure contributes to its potential applications in drug design and material science.

The synthesis of N-(2-chloroacetyl)furan-2-carboxamide involves a series of well-defined chemical reactions, including nucleophilic acyl substitution and condensation reactions. Recent advancements in synthetic methodology have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The optimization of reaction conditions has also improved the yield and purity of the product, which are critical factors for its use in various applications.

One of the most promising areas of research involving N-(2-chloroacetyl)furan-2-carboxamide is its potential as a building block in drug discovery. The compound's structural features make it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, the chloroacetyl group can act as a leaving group in substitution reactions, enabling the introduction of diverse functional groups that may enhance the compound's bioavailability or target specificity.

Recent studies have explored the biological activity of N-(2-chloroacetyl)furan-2-carboxamide derivatives. These investigations have revealed their potential as inhibitors of key enzymes involved in various disease pathways, such as cancer and neurodegenerative disorders. The furan ring, being an electron-rich aromatic system, can interact with biological targets through π-π stacking or hydrogen bonding, further enhancing the compound's bioactivity.

In addition to its pharmacological applications, N-(2-chloroacetyl)furan-2-carboxamide has shown promise in materials science. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis and self-healing materials. Researchers have demonstrated that incorporating this compound into polymer networks can improve their mechanical properties and thermal stability, opening new avenues for its use in advanced materials.

The environmental impact of N-(2-chloroacetyl)furan-2-carboxamide has also been a topic of interest. Studies on its biodegradation and toxicity have provided insights into its safety profile. While initial findings suggest that the compound is not inherently hazardous under normal conditions, further research is needed to fully understand its long-term effects on ecosystems.

Looking ahead, the continued exploration of N-(2-chloroacetyl)furan-2-carboxamide's properties will undoubtedly unlock new opportunities for its application across various industries. Collaborative efforts between chemists, biologists, and material scientists are expected to drive innovation in this field, leading to breakthroughs that benefit society.